Cas no 630045-97-5 (2,2':5',2'':5'',2''':5''',2''''-Quinquethiophene, 3,3''''-dihexyl-)

• Product Name: 2,2':5',2'':5'',2''':5''',2''''-Quinquethiophene, 3,3''''-dihexyl-
• CAS No: 630045-97-5
• MF: C₃₂H₃₆S₅
• MW: 580.953242301941
• CID: 427798
• PubChem ID: 71381559
• Update Time: 2025-04-19

2,2':5',2'':5'',2''':5''',2''''-Quinquethiophene, 3,3''''-dihexyl- Chemical and Physical Properties

Names and Identifiers

• 2,2':5',2'':5'',2''':5''',2''''-Quinquethiophene, 3,3''''-dihexyl-
• 2-(3-hexylthiophen-2-yl)-5-[5-[5-(3-hexylthiophen-2-yl)thiophen-2-yl]thiophen-2-yl]thiophene
• DTXSID20804002
• 1~3~,5~3~-Dihexyl-1~2~,2~2~:2~5~,3~2~:3~5~,4~2~:4~5~,5~2~-quinquethiophene
• 630045-97-5

• Inchi： 1S/C32H36S5/c1-3-5-7-9-11-23-19-21-33-31(23)29-17-15-27(36-29)25-13-14-26(35-25)28-16-18-30(37-28)32-24(20-22-34-32)12-10-8-6-4-2/h13-22H,3-12H2,1-2H3
• InChI Key： MFNZSOLWZYTRSU-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C1=CC=C(C2=CC=C(C3=CC=C(C4=C(C=CS4)CCCCCC)S3)S2)S1)CCCCCC

Computed Properties

• Exact Mass: 580.14238
• Monoisotopic Mass: 580.14205702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 37
• Rotatable Bond Count: 14
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 13
• Topological Polar Surface Area: 141Ų

Experimental Properties

• PSA: 0